![molecular formula C15H17NO5 B6208695 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid CAS No. 2728169-00-2](/img/no-structure.png)
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid
Overview
Description
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid, also known as TBBCA, is a versatile synthetic organic compound with a wide range of applications in the fields of organic synthesis, biochemistry, and pharmaceutical research. TBBCA has been used as a starting material in the synthesis of various compounds, as a reagent in organic synthesis, and as a scaffold for the design of bioactive molecules. It has also been used as a catalyst in the synthesis of pharmaceuticals and in the development of new drug delivery systems. In addition, TBBCA has been studied for its potential as an anti-inflammatory and anti-cancer agent.
Scientific Research Applications
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid has been used in a wide range of scientific research applications, including the synthesis of novel compounds, the design of bioactive molecules, and the development of new drug delivery systems. 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid has been used as a starting material in the synthesis of various compounds, as a reagent in organic synthesis, and as a scaffold for the design of bioactive molecules. It has also been used as a catalyst in the synthesis of pharmaceuticals and in the development of new drug delivery systems. In addition, 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid has been studied for its potential as an anti-inflammatory and anti-cancer agent.
Mechanism of Action
The mechanism of action of 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid is not fully understood. However, it is believed that 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. In addition, 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid may act as an agonist of the PPARγ receptor, which is involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid has been studied for its potential as an anti-inflammatory and anti-cancer agent. In vitro studies have shown that 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid can inhibit the production of inflammatory mediators and modulate the expression of genes involved in inflammation and cell growth. In animal models, 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid has been shown to reduce inflammation and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid is a versatile compound with a wide range of applications in the fields of organic synthesis, biochemistry, and pharmaceutical research. The advantages of 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid include its low cost, its availability in a variety of forms, and its ability to be synthesized in a variety of ways. However, 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid is not soluble in water and is not stable in acidic or basic solutions, which can limit its use in laboratory experiments.
Future Directions
The potential applications of 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid are far-reaching and include the development of new drug delivery systems, the synthesis of novel compounds, and the design of bioactive molecules. In addition, further research is needed to better understand the mechanism of action of 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid and to explore its potential as an anti-inflammatory and anti-cancer agent. Furthermore, further studies are needed to evaluate the safety and efficacy of 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid in humans.
Synthesis Methods
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid can be synthesized by a variety of methods, including the Williamson ether synthesis, the Stork enamine reaction, and the Ugi reaction. In the Williamson ether synthesis, a nucleophilic substitution reaction between a tert-butyl halide and a phenol is used to form 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid. In the Stork enamine reaction, a nucleophilic substitution reaction between an enamine and a carbonyl compound is used to form 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid. Finally, in the Ugi reaction, a nucleophilic substitution reaction between an aldehyde and an amine is used to form 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid involves the protection of the amine group, followed by the reaction with benzofuran-6-carboxylic acid to form the desired product.", "Starting Materials": [ "Benzofuran-6-carboxylic acid", "Tert-butyl carbamate", "N,N-Diisopropylethylamine", "Ethyl acetate", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Protection of amine group by reacting tert-butyl carbamate with the amine group of the starting material using N,N-diisopropylethylamine as a catalyst in ethyl acetate solvent.", "Step 2: Purification of the protected amine product by washing with hydrochloric acid, sodium hydroxide, and sodium bicarbonate solutions.", "Step 3: Reaction of the protected amine product with benzofuran-6-carboxylic acid in the presence of N,N-diisopropylethylamine as a catalyst in methanol solvent.", "Step 4: Deprotection of the tert-butyl carbamate group by reacting with hydrochloric acid in methanol solvent.", "Step 5: Purification of the final product by recrystallization from diethyl ether." ] } | |
CAS RN |
2728169-00-2 |
Product Name |
2-({[(tert-butoxy)carbonyl]amino}methyl)-1-benzofuran-6-carboxylic acid |
Molecular Formula |
C15H17NO5 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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